Cas no 367479-97-8 (2-(2-{2-Cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid)

• Product Name: 2-(2-{2-Cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• CAS No: 367479-97-8
• MF: C₁₈H₁₃FN₂O₄
• MW: 340.305227994919
• CID: 6599844
• PubChem ID: 8273064
• Update Time: 2023-12-01

2-(2-{2-Cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
• 367479-97-8
• Z44311628
• EN300-26591782
• 2-(2-{2-Cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid

• Inchi： 1S/C18H13FN2O4/c19-14-6-2-3-7-15(14)21-18(24)13(10-20)9-12-5-1-4-8-16(12)25-11-17(22)23/h1-9H,11H2,(H,21,24)(H,22,23)/b13-9+
• InChI Key： QSZRHUAKQGGMDK-UKTHLTGXSA-N
• SMILES： FC1C=CC=CC=1NC(/C(/C#N)=C/C1C=CC=CC=1OCC(=O)O)=O

Computed Properties

• Exact Mass: 340.08593506g/mol
• Monoisotopic Mass: 340.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives